Cas no 1341548-86-4 (1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylcyclohexane-1-carboxylic acid)

• Product Name: 1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylcyclohexane-1-carboxylic acid
• CAS No: 1341548-86-4
• MF: C₂₃H₂₅NO₄
• MW: 379.44890666008
• MDL: MFCD18351991
• CID: 5178744
• PubChem ID: 63404987
• Update Time: 2025-05-21

1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylcyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• Z1136513335
• 1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylcyclohexane-1-carboxylic acid
• 1-(9H-fluoren-9-ylmethoxycarbonylamino)-3-methylcyclohexane-1-carboxylic acid
• Cyclohexanecarboxylic acid, 1-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-3-methyl-
• 1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylcyclohexane-1-carboxylic acid

• MDL： MFCD18351991
• Inchi： 1S/C23H25NO4/c1-15-7-6-12-23(13-15,21(25)26)24-22(27)28-14-20-18-10-4-2-8-16(18)17-9-3-5-11-19(17)20/h2-5,8-11,15,20H,6-7,12-14H2,1H3,(H,24,27)(H,25,26)
• InChI Key： ZDIWXOUSOHUVGI-UHFFFAOYSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(NC1(C(=O)O)CCCC(C)C1)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 571
• XLogP3: 4.7
• Topological Polar Surface Area: 75.6

Additional information on 1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylcyclohexane-1-carboxylic acid

1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylcyclohexane-1-carboxylic acid

The compound 1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylcyclohexane-1-carboxylic acid (CAS No. 1341548-86-4) is a highly specialized organic molecule with significant applications in the fields of organic chemistry, pharmaceuticals, and materials science. This compound is notable for its complex structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, a cyclohexane ring, and a carboxylic acid moiety. The integration of these functional groups makes it a versatile building block for various chemical reactions and molecular engineering processes.

Recent advancements in chemical synthesis have enabled the precise construction of this compound, leveraging cutting-edge methodologies such as microwave-assisted synthesis and catalytic asymmetric synthesis. These techniques have not only improved the yield and purity of the compound but also opened new avenues for its application in drug discovery and material development. For instance, the Fmoc group, a well-known protecting group in peptide synthesis, has been extensively studied for its role in controlling the reactivity of amino groups during complex molecule assembly.

The cyclohexane ring in 1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylcyclohexane-1-carboxylic acid contributes to the molecule's stability and rigidity, making it an ideal candidate for use in rigid frameworks or as a scaffold in supramolecular chemistry. Additionally, the presence of the carboxylic acid group introduces acidity and potential for hydrogen bonding, which are critical properties in designing bioactive molecules and functional materials.

From a biological standpoint, this compound has shown promise in preliminary studies as a potential precursor for bioactive agents. Its structure allows for further functionalization, enabling researchers to explore its role in enzyme inhibition, receptor binding, and other pharmacological activities. Recent research has focused on optimizing its bioavailability and minimizing off-target effects through strategic modifications of its substituents.

In terms of industrial applications, 1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylcyclohexane-1-carboxylic acid is being investigated for its potential use in advanced materials such as polymers and coatings. Its unique combination of mechanical strength and chemical reactivity makes it a valuable component in high-performance materials designed for aerospace, electronics, and biomedical devices.

Furthermore, the synthesis of this compound has contributed to the development of novel synthetic strategies that can be applied to other complex molecules. Researchers have highlighted the importance of stereocontrol during synthesis to ensure the desired configuration of chiral centers, which is crucial for maintaining the compound's biological activity and selectivity.

In conclusion, 1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylcyclohexane-1-carboxylic acid (CAS No. 1341548-86-4) stands at the forefront of modern chemical innovation. Its intricate structure and versatile functional groups position it as a key player in advancing both academic research and industrial applications. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to make significant contributions to various scientific disciplines.